Cas no 1807036-28-7 (Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate)
Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate
-
- Inchi: 1S/C12H7F6NO2S/c1-2-21-10(20)6-3-4-8(11(13,14)15)7(5-19)9(6)22-12(16,17)18/h3-4H,2H2,1H3
- InChI Key: POCVIORCALWDIA-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C(C#N)=C(C(F)(F)F)C=CC=1C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 455
- XLogP3: 4.5
- Topological Polar Surface Area: 75.4
Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015005554-1g |
Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate |
1807036-28-7 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate
Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate (CAS No. 1807036-28-7): A Comprehensive Overview
Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate (CAS No. 1807036-28-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, materials science, and organic synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate.
Chemical Structure and Properties
Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate is a complex organic molecule with a molecular formula of C14H8F6NO2S. The compound features a benzene ring substituted with a cyano group (-CN), a trifluoromethyl group (-CF3), and a trifluoromethylthio group (-SCF3). The presence of these functional groups imparts unique chemical and physical properties to the molecule. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. The trifluoromethyl groups enhance the lipophilicity and metabolic stability, making the compound suitable for various pharmaceutical applications.
Synthesis Methods
The synthesis of Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate involves several well-documented steps. One common approach is the reaction of 3-cyano-4-trifluoromethylbenzoyl chloride with ethyl trifluoromethanesulfinate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic acyl substitution, yielding the desired product with high purity and yield. Another method involves the coupling of 3-cyano-4-trifluoromethylbenzoic acid with ethyl trifluoromethanesulfinate using a coupling reagent like N,N'-dicyclohexylcarbodiimide (DCC). These synthetic routes have been optimized to ensure high efficiency and scalability, making them suitable for both laboratory-scale synthesis and industrial production.
Applications in Pharmaceutical Research
Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate has shown promising potential in pharmaceutical research, particularly in the development of new therapeutic agents. Recent studies have focused on its use as an intermediate in the synthesis of drugs targeting various diseases. For instance, researchers at the University of California have explored its application in the development of inhibitors for specific enzymes involved in cancer pathways. The unique combination of functional groups in this compound allows for fine-tuning of pharmacological properties, such as selectivity and potency.
In another study published in the Journal of Medicinal Chemistry, scientists investigated the use of Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate as a building block for synthesizing novel antiviral agents. The presence of the cyano and trifluoromethyl groups was found to enhance the antiviral activity against several strains of viruses, including influenza and HIV. These findings highlight the versatility and potential of this compound in addressing unmet medical needs.
Mechanistic Studies and Biological Activity
To understand the biological activity of Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate, several mechanistic studies have been conducted. One such study focused on its interaction with cellular targets involved in signal transduction pathways. Using techniques such as surface plasmon resonance (SPR) and molecular docking simulations, researchers demonstrated that this compound binds selectively to specific protein targets, modulating their activity and downstream signaling events.
In addition to its direct biological effects, Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate has been studied for its impact on cellular metabolism. Experiments using cell culture models revealed that this compound can influence key metabolic pathways, such as glycolysis and oxidative phosphorylation. These findings suggest that it may have broader implications for metabolic disorders and related diseases.
Safety Considerations and Environmental Impact
The safety profile of Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. Results from these studies indicate that this compound exhibits low toxicity when handled properly under controlled conditions.
In terms of environmental impact, efforts are being made to develop sustainable synthesis methods that minimize waste generation and reduce environmental footprint. Green chemistry principles are being applied to optimize reaction conditions, such as using catalysts that promote atom economy and employing solvents with lower environmental impact.
Future Perspectives
The future outlook for Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate is promising, driven by ongoing research efforts aimed at expanding its applications in various fields. Advances in synthetic methodologies are expected to further enhance its accessibility and cost-effectiveness. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists will continue to uncover new opportunities for this versatile compound.
In conclusion, Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate (CAS No. 1807036-28-7) is a remarkable compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for developing novel therapeutic agents and materials with enhanced performance characteristics.
1807036-28-7 (Ethyl 3-cyano-4-trifluoromethyl-2-(trifluoromethylthio)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)